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Introduction
Tirabrutinib is a potent and highly selective second-generation Bruton's tyrosine kinase (BTK)

inhibitor.[1][2] As a key component of the B-cell receptor (BCR) signaling pathway, BTK is a

critical therapeutic target in various B-cell malignancies.[2] Tirabrutinib covalently and

irreversibly binds to the cysteine residue (Cys481) in the active site of BTK, effectively blocking

its phosphorylation and activation.[3] This inhibition disrupts downstream signaling pathways

essential for B-cell proliferation, survival, and activation, ultimately leading to apoptosis of

malignant B-cells.[3] This document provides detailed application notes and protocols for

utilizing phosphoproteomics and transcriptomics to investigate the cellular effects of

tirabrutinib, enabling a deeper understanding of its mechanism of action and therapeutic

potential.

Mechanism of Action and Signaling Pathways
Tirabrutinib exerts its anti-tumor effects by modulating multiple BTK downstream signaling

pathways.[1][2][4][5] Phosphoproteomic and transcriptomic analyses have revealed that

tirabrutinib significantly downregulates the ERK and AKT pathways.[1][2][4] Furthermore, it

has been shown to inhibit NF-κB signaling.[2][4][6] The B-cell receptor (BCR) signaling
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pathway is central to the pathophysiology of many B-cell malignancies, and tirabrutinib's

targeted inhibition of BTK within this cascade is fundamental to its clinical efficacy.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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